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Compound of Interest

Compound Name: Acrolein dimethyl acetal

Cat. No.: B1329541

Disclaimer: Contrary to the topic's premise, extensive research indicates that acrolein
dimethyl acetal (3,3-dimethoxy-1-propene) is not used as an ingredient in the fragrance and
flavor industry.[1] Authoritative industry resources explicitly state it is "not for fragrance use"
and "not for flavor use."[1] This is likely due to the inherent risks associated with its potential to
hydrolyze back to acrolein, a highly toxic and pungent compound, and the lack of desirable
organoleptic properties.

These application notes, therefore, focus on its established use as a chemical intermediate and
provide relevant protocols and data for researchers, scientists, and drug development
professionals in that context. Information on the general use of other acetals in the fragrance
and flavor industry is included for comparative purposes.

Overview of Acrolein Dimethyl Acetal

Acrolein dimethyl acetal is a colorless liquid with a distinctive sweet odor.[2] It serves as a
valuable intermediate in organic synthesis, primarily as a protected form of acrolein.[3] This
protection allows for chemical manipulations on other parts of a molecule without affecting the
reactive aldehyde group of acrolein. The acetal can be readily converted back to acrolein under
acidic conditions when needed.[4]

Physicochemical Properties

A summary of the key physicochemical properties of acrolein dimethyl acetal is presented in
Table 1.
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Property Value Reference
CAS Number 6044-68-4 [1]
Molecular Formula CsH1002 [2]
Molecular Weight 102.13 g/mol [2]
Appearance Colorless liquid [2]
Odor Sweet, distinctive [2]
Boiling Point 88 °C @ 760 mmHg [1]
Specific Gravity 0.882-0.886 @ 20 °C [1]
Refractive Index 1.394-1.398 @ 20 °C [1]
Flash Point -2.78 °C [1]
Solubility Soluble in organic solvents [2]

Applications as a Chemical Intermediate

The primary application of acrolein dimethyl acetal is in organic synthesis. It is used in the
production of various chemicals, including:

e Pharmaceuticals: As a building block for complex organic molecules.
o Agrochemicals: In the synthesis of pesticides and herbicides.
o Polymers: In the production of specialty polymers and resins.[5]

» Biocides: As a precursor for the controlled release of acrolein, a potent biocide.[4]

General Use of Other Acetals in the Fragrance and
Flavor Industry

While acrolein dimethyl acetal is not used, other acetals are valuable components in
fragrance and flavor formulations. They are generally used to:
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o Provide Stability: Acetals are more stable than their parent aldehydes in various matrices,
particularly in alkaline conditions.

» Modify Odor/Taste Profile: The formation of an acetal can alter the sensory properties of the
parent aldehyde, often resulting in a fruitier, greener, or milder profile.

» Controlled Release: Some acetals can hydrolyze under specific conditions (e.g., changes in
pH on the skin), leading to a slow release of the fragrant aldehyde.[6]

An example is 2-methyl-3,3-dimethoxy-1-propene, a structural isomer of acrolein dimethyl
acetal, which is reported to have a fruity odor and is used as a fragrance ingredient.[7]

Experimental Protocols
Synthesis of Acrolein Dimethyl Acetal

This protocol is based on methods described in the scientific literature and patents for the
synthesis of acrolein acetals for use as chemical intermediates.[3][8]

Materials:

e Acrolein

o Trimethyl orthoformate

» Acidic catalyst (e.qg., sulfuric acid, hydrochloric acid, or an acidic cation-exchange resin)
 Alkaline solution (e.g., sodium carbonate solution) for neutralization

» Reaction vessel equipped with a stirrer, thermometer, and dropping funnel

« Distillation apparatus

Procedure:

» To the reaction vessel, add trimethyl orthoformate and the acidic catalyst.

e While stirring, control the temperature of the mixture to between 0-40 °C.
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» Slowly add acrolein to the reaction mixture via the dropping funnel.

 After the addition is complete, continue stirring the reaction mixture for 2-4 hours.
» Neutralize the reaction mixture to a pH of 7-7.5 by adding the alkaline solution.
 Allow the mixture to stand and then filter to remove any solids.

e The resulting filtrate is then subjected to fractional distillation to purify the acrolein dimethyl
acetal.

Workflow for the Synthesis of Acrolein Dimethyl Acetal:
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Caption: Workflow for the synthesis of acrolein dimethyl acetal.

Olfactory Signaling Pathway

The perception of odorants, including acetals, is a complex process initiated by the interaction
of volatile molecules with olfactory receptors in the nasal cavity. A simplified representation of

this signaling pathway is provided below.
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Generalized Olfactory Signaling Pathway:
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Caption: Generalized olfactory signaling pathway.

Regulatory Status

Acrolein dimethyl acetal is not listed as a Generally Recognized as Safe (GRAS) substance
by the Flavor and Extract Manufacturers Association (FEMA).[9][10][11][12][13] Furthermore, it
is not explicitly listed in the U.S. Food and Drug Administration (FDA) regulations for food
additives as a flavoring agent.[14][15][16][17] The Joint FAO/WHO Expert Committee on Food
Additives (JECFA) has not published an evaluation for acrolein dimethyl acetal for use in
food.[18][19][20][21]

Conclusion

While the chemical structure of acrolein dimethyl acetal falls within the class of compounds
(acetals) that are sometimes utilized in the fragrance and flavor industry, there is no evidence
to support its use in these applications. Its primary role is that of a chemical intermediate in
various industrial syntheses. Researchers and professionals should be aware of the distinction
between acrolein dimethyl acetal and other structurally related acetals that are approved for
use in consumer products. The hazardous nature of acrolein necessitates careful handling and
control of its protected forms, like the dimethyl acetal, to prevent unintended hydrolysis and
exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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